Cas no 149575-65-5 (1,3-Benzothiazole-4-sulfonyl Chloride)

• Product Name: 1,3-Benzothiazole-4-sulfonyl Chloride
• CAS No: 149575-65-5
• MF: C₇H₄ClNO₂S₂
• MW: 233.695158004761
• MDL: MFCD16251206
• CID: 100172
• PubChem ID: 14951212
• Update Time: 2025-04-18

1,3-Benzothiazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolesulfonylchloride
• 1,3-Benzothiazole-4-sulfonyl Chloride
• Benzo[d]thiazole-4-sulfonyl chloride
• 4-Benzothiazolesulfonyl Chloride
• BCP34434
• SCHEMBL3739722
• SY157100
• 149575-65-5
• IAHKZUNYBBKBDO-UHFFFAOYSA-N
• F18395
• J-008601
• CS-0447096
• benzothiazole-4-sulfonyl chloride
• MFCD16251206
• Benzo[d]thiazole-4-sulfonyl chloride;4-Benzothiazolesulfonyl Chloride
• EN300-152503
• Benzo[d]thiazole-4-sulfonylchloride
• AKOS006334624
• DTXSID40565961
• FT-0662580
• DB-121181

• MDL： MFCD16251206
• Inchi： 1S/C7H4ClNO2S2/c8-13(10,11)6-3-1-2-5-7(6)9-4-12-5/h1-4H
• InChI Key： IAHKZUNYBBKBDO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C1N=CS2)(=O)=O

Computed Properties

• Exact Mass: 232.93700
• Monoisotopic Mass: 232.9371984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.635±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108-109°C
• Boiling Point: 376.977 °C at 760 mmHg
• Flash Point: 181.79 °C
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 83.65000
• LogP: 3.30460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles